1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2,3,4-trifluorophenyl)azetidine-3-carboxamide

• IUPAC Name: 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-(2,3,4-trifluorophenyl)azetidine-3-carboxamide
• InChI: InChI=1S/C19H17F3N6O/c1-10-5-11(2)28(26-10)16-6-15(23-9-24-16)27-7-12(8-27)19(29)25-14-4-3-13(20)17(21)18(14)22/h3-6,9,12H,7-8H2,1-2H3,(H,25,29)
• InChI Key: QCGDYNXREVKNEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CC(C3)C(=O)NC4=C(C(=C(C=C4)F)F)F)C
• Molecular Formula: C19H17F3N6O
• Molecular Weight: 402.4 g/mol

Description

1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2,3,4-trifluorophenyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C19H17F3N6O and its molecular weight is 402.381. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2,3,4-trifluorophenyl)azetidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2,3,4-trifluorophenyl)azetidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Cancer Applications

Research on pyrazolo[3,4-d]pyrimidines derivatives, including compounds with structural similarities to the specified chemical, has demonstrated potential anti-cancer activities. These compounds were synthesized and evaluated for their cytotoxic activities against cancer cell lines such as HCT-116 and MCF-7. A significant focus is on the synthesis of novel derivatives with enhanced biological activity through various chemical modifications, showcasing the potential of these compounds in cancer research (Rahmouni et al., 2016).

Anti-Inflammatory Applications

Compounds derived from pyrazolo[1,5-a]pyrimidine have been synthesized and assessed for their anti-inflammatory and anti-cancer activities. Such studies provide a foundation for the development of new therapeutic agents that could address both inflammation and cancer, highlighting the dual-functional potential of these chemical frameworks (Kaping et al., 2020).

Antitubercular Activities

The synthesis of pyrimidine-azetidinone analogues and their in vitro antimicrobial and antitubercular activities against Mycobacterium tuberculosis have been explored. This research contributes to the search for new antitubercular agents, addressing the urgent need for novel therapies against drug-resistant strains of tuberculosis (Chandrashekaraiah et al., 2014).